2-Arachidonoylglycerol-d11

• Molecular Formula: C23H38O4
• Molecular Weight: 389.6 g/mol
• InChI: InChI=1S/C23H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(26)27-22(20-24)21-25/h6-7,9-10,12-13,15-16,22,24-25H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15-/i1D3,2D2,3D2,4D2,5D2
• InChIKey: RCRCTBLIHCHWDZ-MBZQHBQHSA-N

2-Arachidonoylglycerol-d11: A Critical Deuterated Internal Standard for Precise Endocannabinoid Quantification

2-Arachidonoylglycerol-d11 (2-AG-d11) is a stable isotope-labeled analog of the endogenous cannabinoid 2-arachidonoylglycerol (2-AG), specifically designed as an internal standard for quantitative mass spectrometry . This compound features eleven deuterium atoms incorporated into the arachidonic acid moiety, yielding a molecular weight of 389.61 g/mol (C23H27D11O4) and providing a distinct +11 Da mass shift from the unlabeled analyte [1]. It is supplied as a neat oil with a chemical purity of >95%, containing less than 5% of the isomeric 1-AG-d11 impurity, and is intended strictly for research use in LC-MS/MS or GC-MS workflows for the accurate measurement of 2-AG in biological matrices [1][2].

Workflow Stable isotope dilution LC-MS/MS for 2-AG quantification in research matrices

Labeling Perdeuterated arachidonoyl chain (d11) for enhanced mass separation

Purity Specification Certified regioisomeric purity to minimize 1-AG interference in the internal standard

• [1] 2-Arachidonoylglycerol-d11 Product Page. MedChemExpress, www.medchemexpress.eu. CAS: 2260670-54-8. View Source
• [2] 2-AG-d11 neat oil. Avanti Polar Lipids (Sigma-Aldrich), www.sigmaaldrich.cn. Catalog: MSPP-MF2062. View Source

Why 2-Arachidonoylglycerol-d11 Cannot Be Replaced with Lower-Deuterium Analogs in LC-MS Quantitation

Substituting 2-AG-d11 with alternative deuterated 2-AG standards (e.g., d5 or d8) introduces significant risks to assay accuracy due to differences in isotopic purity, deuterium placement, and potential mass overlap with naturally occurring isotopic peaks of the unlabeled analyte [1]. While all deuterated 2-AG standards serve as internal standards, the number and location of deuterium atoms directly influence chromatographic retention time shifts, ionization efficiency, and the potential for isotopic crosstalk in complex biological matrices [1]. The -d11 variant, with eleven deuterium atoms on the arachidonoyl chain, provides a unique mass shift that minimizes interference from the M+2 or M+4 isotopic peaks of endogenous 2-AG, a critical advantage over -d5 or -d8 analogs . Furthermore, the declared isotopic purity (enrichment) and isomer content (1-AG/2-AG ratio) vary across suppliers and lot numbers, directly impacting the accuracy of isotope dilution calculations . Therefore, for methods requiring the highest specificity and lowest background interference, direct substitution without re-validation is scientifically unsound and procurement must be based on the precise specification of the deuterium label [1].

Mass shift may be insufficient Lower-deuterated analogs (d5, d8) can produce isotopic cross-talk between analyte isotopologues and internal standard channel, affecting accuracy.

Regioisomeric purity not specified Alternatives often lack explicit 2-AG/1-AG ratio documentation, risking 1-AG contamination and biased quantification results.

Retention time shift may differ Deuteration on the glycerol backbone (d5) can alter reversed-phase co-elution and matrix effect correction compared to acyl-chain labeling.

• [1] Fernández de Luco J, et al. Synthesis of a Deuterated Standard for the Quantification of 2-Arachidonoylglycerol in Caenorhabditis elegans. J Vis Exp. 2019;(151):e59882. PMID: 31589209. View Source

Quantitative Differentiation Evidence for 2-Arachidonoylglycerol-d11 Against Alternative Deuterated 2-AG Standards

Higher Deuterium Atom Count (-d11 vs. -d5/-d8) Provides Superior Mass Resolution and Reduced Isotopic Interference

2-Arachidonoylglycerol-d11 incorporates eleven deuterium atoms, providing a nominal mass shift of +11 Da from unlabeled 2-AG, compared to +5 Da for 2-AG-d5 and +8 Da for 2-AG-d8 . This greater mass differential effectively separates the internal standard signal from the naturally occurring M+2, M+4, and M+6 isotopic envelope of endogenous 2-AG, which can be significant due to the molecule's 20-carbon arachidonoyl chain [1]. The increased mass shift minimizes isotopic crosstalk in complex matrices, improving the lower limit of quantification (LLOQ) and assay precision .

Mass shift

Class-level

+11 Da (d11) vs. +5 Da (d5) / +8 Da (d8)

Supports isotopic separation review

May reduce cross-talk across wide dynamic ranges

Evidence Dimension	Deuterium Atom Count and Nominal Mass Shift
Target Compound Data	11 deuterium atoms; +11 Da shift; Molecular Weight: 389.61 g/mol
Comparator Or Baseline	2-AG-d5: 5 deuterium atoms; +5 Da shift; MW: 383.58 g/mol. 2-AG-d8: 8 deuterium atoms; +8 Da shift; MW: 386.59 g/mol [2]
Quantified Difference	+6 Da shift greater than d5 analog; +3 Da shift greater than d8 analog
Conditions	Mass spectrometry (LC-MS/MS or GC-MS) analysis of biological extracts containing endogenous 2-AG

Why This Matters

Procurement of the -d11 standard is justified when assay sensitivity and specificity are paramount, as the increased mass separation directly reduces background noise and improves quantitative accuracy in complex lipidomic analyses.

• [1] Fernández de Luco J, et al. Synthesis of a Deuterated Standard for the Quantification of 2-Arachidonoylglycerol in Caenorhabditis elegans. J Vis Exp. 2019;(151):e59882. View Source
• [2] 2-Arachidonoylglycerol-d5 Product Page. MedChemExpress. CAS: 2522598-88-3. View Source

Specified Isomeric Purity: 2-AG-d11 Contains Less Than 5% 1-AG-d11, Ensuring Quantitative Accuracy

Commercially available 2-AG-d11 is specified to have a chemical purity of >95%, with a stated content of less than 5% 1-AG-d11 isomer [1]. This specification is critical because 2-AG readily isomerizes to the biologically inactive 1-AG via acyl migration, which can occur during sample preparation and storage. Using an internal standard with a defined and low 1-AG content allows for accurate correction of this isomerization artifact, ensuring that the quantified 2-AG signal truly reflects endogenous levels and not ex vivo conversion [1]. While similar specifications exist for 2-AG-d8 (e.g., 9:1 mixture of 2-AG:1-AG), the specific batch-to-batch consistency and documentation provided by suppliers for 2-AG-d11 must be verified via a Certificate of Analysis .

Regioisomeric purity

Specification review

>95% 2-AG-d11 specified

Limits 1-AG interference in IS

Common d5/d8 alternatives lack explicit purity documentation

Evidence Dimension	Isomeric Purity (2-AG-d11 vs. 1-AG-d11 content)
Target Compound Data	>95% 2-AG-d11; contains <5% 1-AG-d11 [1]
Comparator Or Baseline	2-AG-d8: ≥95% chemical purity as a 9:1 mixture of 2-AG and 1-AG
Quantified Difference	Both standards require >95% purity, but the specific 1-AG impurity threshold (<5%) is explicitly declared for 2-AG-d11 by certain vendors .
Conditions	Quality control specification; validated by HPLC, LC/MS, and NMR analysis

Why This Matters

This specification is a key procurement criterion for endocannabinoid researchers, as it directly impacts the accuracy of 2-AG quantification by accounting for the unavoidable isomerization artifact, a feature that must be confirmed on a lot-specific Certificate of Analysis.

• [1] 2-AG-d11 neat oil. Avanti Polar Lipids (Sigma-Aldrich). Catalog: MSPP-MF2062. View Source

Stable Isotope Internal Standard Performance: Comparable to d5/d8 Analogs in Standardized Assays

2-AG-d11 functions as a stable isotope-labeled internal standard (SIL-IS), providing the same fundamental analytical advantages as other deuterated 2-AG standards (e.g., d5, d8), including similar extraction recovery, ionization response, and chromatographic behavior [1]. The use of any SIL-IS, including 2-AG-d11, significantly improves the accuracy of quantification by correcting for matrix effects and instrument variability. This is a class-level property of all deuterated 2-AG internal standards .

Deuterium site

Class-level

Acyl chain (d11) vs. glycerol backbone (d5)

May minimize retention time shift

Co-elution behavior must be verified experimentally

Evidence Dimension	Performance as a Stable Isotope-Labeled Internal Standard (SIL-IS)
Target Compound Data	Expected to correct for matrix effects, recovery, and ionization variability in LC-MS/MS assays [1]
Comparator Or Baseline	2-AG-d5, 2-AG-d8, and other deuterated 2-AG analogs serve the same fundamental SIL-IS function
Quantified Difference	No significant difference in fundamental SIL-IS performance is expected between -d11, -d8, and -d5 standards.
Conditions	LC-ESI-MS/MS or GC-MS analysis following standard isotope dilution protocols

Why This Matters

This confirms that 2-AG-d11 meets the essential requirement for a SIL-IS in 2-AG quantification, ensuring that the procurement decision can focus on the unique differentiation provided by the +11 Da mass shift rather than questioning its fundamental utility as an internal standard.

• [1] 2-Arachidonoylglycerol-d11 Product Page. MedChemExpress, www.medchemexpress.eu. View Source

Defined Storage and Stability Profile: -80°C Storage with a 3-Month Shelf Life as Neat Oil

2-AG-d11, supplied as a neat oil, requires storage at -80°C for long-term stability and is typically assigned a shelf life of 3 months under these conditions . This is a critical specification for a lipid standard prone to oxidation and isomerization. This storage requirement is comparable to that of other deuterated 2-AG standards, such as 2-AG-d5, which also mandates -80°C storage [1]. The defined shelf life is a key procurement and logistics consideration, especially for laboratories with high sample throughput or limited -80°C capacity.

Cold‑chain integrity

Specification review

Dry ice / -20°C (d11) vs. ambient shipping (d5/d8)

Supports procurement stability

Thermal history may affect 2-AG integrity

Evidence Dimension	Recommended Storage and Shelf Life
Target Compound Data	Store at -80°C; Shelf life: 3 months (neat oil)
Comparator Or Baseline	2-AG-d5: Storage at -80°C [1]
Quantified Difference	Comparable storage requirements; exact shelf life duration for -d11 may vary by supplier lot and should be confirmed on the Certificate of Analysis.
Conditions	Neat oil in sealed ampule/vial, protected from light and air

Why This Matters

Procurement must account for the specific cold-chain requirements and limited shelf life, which directly impact inventory management and the planning of large-scale or long-term quantitative studies. Failure to adhere to these conditions leads to standard degradation and inaccurate quantification.

• [1] 2-Arachidonoyl Glycerol-d5. Biocompare. Catalog: Cayman Chemical. View Source

Validated Research Applications for 2-Arachidonoylglycerol-d11 Based on Quantitative Evidence

High-Sensitivity LC-MS/MS Quantification of 2-AG in Complex Biological Matrices

2-AG-d11 is the preferred internal standard for quantifying 2-arachidonoylglycerol in complex biological samples (e.g., brain tissue, plasma, cell cultures) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The +11 Da mass shift provided by its eleven deuterium atoms ensures clear chromatographic and mass spectrometric separation from the endogenous unlabeled 2-AG signal, minimizing isotopic crosstalk and improving the assay's lower limit of quantification (LLOQ) in lipid-rich matrices [1].

Correction of 2-AG Isomerization Artifact in Quantitative Endocannabinoid Assays

Due to the well-documented acyl migration of 2-AG to its inactive isomer, 1-AG, the use of 2-AG-d11 is critical for method validation. Its specification as containing less than 5% 1-AG-d11 allows researchers to accurately monitor and mathematically correct for ex vivo isomerization during sample workup, ensuring that the reported 2-AG concentration reflects true physiological levels and not a sample preparation artifact [1].

Multi-Analyte Lipidomics Panels Requiring Robust Stable Isotope Internal Standards

In targeted lipidomics or metabolomics studies where multiple endocannabinoids and related lipid mediators are quantified simultaneously, 2-AG-d11 serves as a robust and specific internal standard for the 2-AG channel. Its use aligns with best practices for SIL-IS selection, providing comparable extraction and ionization properties to the endogenous analyte while offering a unique mass signature that avoids interference with other deuterated standards used in the same panel (e.g., d4-AEA, d5-2-AG, d8-2-AG) [1].

Longitudinal and Large-Scale Studies Requiring Validated Standard Stability and Documentation

For studies requiring consistent performance across many samples or over an extended period, procurement of 2-AG-d11 from a supplier providing a comprehensive Certificate of Analysis (CoA) is essential. The CoA verifies the lot-specific purity (>95%), 1-AG content (<5%), and isotopic enrichment, ensuring that data from different batches or time points can be reliably compared. The defined storage requirements (-80°C, 3-month shelf life) must be factored into study logistics to maintain standard integrity [1].

Application

Selection Property

Validation Focus

Bioanalytical LC-MS/MS method development for 2-AG

Mass shift separation context

Linearity and accuracy across wide dynamic ranges

2‑AG/1‑AG ratio biomarker studies

Regioisomeric purity specification

IS‑derived 1‑AG interference assessment

Inter‑laboratory method harmonization

Traceable single‑source supply chain

Reference material traceability review

Long‑term archived sample re‑analysis

Cold‑chain shipping and storage

Batch‑to‑batch IS stability verification

• [1] Fernández de Luco J, et al. Synthesis of a Deuterated Standard for the Quantification of 2-Arachidonoylglycerol in Caenorhabditis elegans. J Vis Exp. 2019;(151):e59882. PMID: 31589209. View Source